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This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
common challenges encountered during laboratory-scale hydraulic fracturing experiments in
tight sand formations.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during your experiments.

Issue 1: Premature Screenout Due to High Fluid Leakoff

Question: My experiment is terminating prematurely due to a rapid loss of fracturing fluid into
the formation (fluid leakoff), preventing desired fracture propagation. How can | diagnose and
control this?

Answer: High fluid leakoff in tight sands can occur, especially in naturally fractured formations,
leading to rapid slurry dehydration and screenouts.[1][2] A "dual-leakoff" phenomenon is
sometimes observed where leakoff dramatically increases above a certain threshold pressure.

[11[2]
Troubleshooting Steps & Experimental Protocols:

o Diagnose Dual Leakoff: Conduct a minifrac experiment to determine if a dual-leakoff
phenomenon is present.[1][2] This involves injecting a small volume of fluid to initiate a
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fracture and then monitoring the pressure decline. A sharp increase in the rate of pressure
decline above a certain pressure indicates the onset of high leakoff.

o Fluid Loss Additives: Incorporate fluid loss additives into your fracturing fluid.

o 100-mesh sand: Can be effective in controlling leakoff to some extent.[1][2]

o Nanopatrticles (e.g., CaCO3): Can act as a filtrate reducer. An experimental study can be
conducted to determine the optimal concentration for the best filtration loss control
effectiveness.[3]

o Surfactants and Microemulsions: Certain surfactants and microemulsion systems can reduce
leakoff.[4] Laboratory-simulated comparison studies using sandpacked columns or core-flow
investigations can identify the most effective agents for your specific rock type.[4]

Experimental Protocol: Minifrac Test for Dual Leakoff Diagnosis

o Objective: To identify the presence of a dual-leakoff phenomenon and determine the
threshold pressure.

o Apparatus: Core flooding system, high-pressure pump, pressure transducers, data
acquisition system.

e Procedure:

o

Saturate the tight sand core sample with formation brine.

o Confine the core in a triaxial cell under simulated reservoir stress conditions.

o Inject a small, known volume of fracturing fluid at a constant rate to initiate a fracture.

o Shut-in the injection and monitor the pressure decline over time.

o Plot pressure versus the square root of time. A change in the slope of the pressure decline
curve indicates a change in the leakoff coefficient. A sharp increase in the slope signifies
the threshold pressure for dual leakoff.

Experimental Protocol: Evaluating Fluid Loss Additives
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» Objective: To determine the effectiveness of different fluid loss additives in controlling leakoff.
o Apparatus: API filter press or a dynamic fluid loss cell, tight sand core wafers.
e Procedure:

o Prepare different formulations of your fracturing fluid, each containing a specific type and
concentration of a fluid loss additive.

o Place a tight sand core wafer in the filter press or dynamic fluid loss cell.
o Apply a differential pressure across the core wafer while flowing the fracturing fluid.
o Measure the volume of fluid that leaks off through the core over a set period.

o Compare the leakoff volumes for the different fluid formulations to identify the most

effective additive.

Workflow for Diagnosing and Mitigating High Fluid Leakoff
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Caption: Workflow for addressing high fluid leakoff.

Issue 2: High Treatment Pressures and Near-Wellbore
Tortuosity

Question: | am observing unexpectedly high injection pressures, which may be indicative of
near-wellbore tortuosity. How can | confirm this and what are the mitigation strategies?

Answer: Near-wellbore tortuosity, the complex and non-planar propagation of fractures close to
the wellbore, can cause significant friction pressure loss and lead to premature screenouts.[5]
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This can be influenced by in-situ stress, perforation design, and the interaction between
multiple fractures.[6][7]

Troubleshooting Steps & Experimental Protocols:

o Step-Down Test: Perform a step-down test to estimate near-wellbore and perforation friction.
Low tortuosity is indicated by a relatively low near-wellbore friction pressure.[8]

e Hydrojetting: As a preventative measure, consider hydrojetting instead of conventional
shaped-charge perforating to create cleaner and more uniform fracture initiation sites, which
can reduce tortuosity.[5]

» Fracturing Fluid Rheology: Using more viscous fluids and higher injection rates can
sometimes help in reducing near-wellbore fracture tortuosity.[9]

Experimental Protocol: Step-Down Test
o Objective: To quantify near-wellbore and perforation friction pressures.
o Apparatus: Core flooding system, high-pressure pump, pressure transducers.

e Procedure:

[e]

After a minifrac injection, allow the fracture to begin closing.
o Inject fluid at a series of decreasing flow rates (steps).
o Record the stabilized injection pressure at each flow rate.

o Plot the bottom-hole pressure versus injection rate. The pressure intercept at zero flow
rate provides an estimate of the fracture closure pressure, while the slope of the line can
be used to analyze friction pressures. A significant pressure drop at the initial high rates
that then flattens out can indicate high near-wellbore friction.

Logical Relationship for Mitigating Near-Wellbore Tortuosity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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